Cas no 79616-02-7 (Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-)

Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl- structure
79616-02-7 structure
Product name:Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-
CAS No:79616-02-7
MF:C8H14O
MW:126.19616
CID:1797922
PubChem ID:14138959

Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-
    • 6,6-dimethyl-Bicyclo[3.1.0]hexan-3-ol
    • AKOS023400573
    • 79616-02-7
    • SCHEMBL17609957
    • (1R,3R,5S)-6,6-Dimethylbicyclo[3.1.0]hexan-3-ol
    • DA-36720
    • SY127435
    • MFCD28991754
    • 6,6-dimethylbicyclo[3.1.0]hexan-3-ol
    • Inchi: InChI=1S/C8H14O/c1-8(2)6-3-5(9)4-7(6)8/h5-7,9H,3-4H2,1-2H3
    • InChI Key: HUADUHNYPJBEBQ-UHFFFAOYSA-N
    • SMILES: CC1(C2C1CC(C2)O)C

Computed Properties

  • Exact Mass: 126.104465066g/mol
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 1.6

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